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Compound of Interest

Compound Name: Acid green 85
CAS No.: 12220-00-7
Cat. No.: B1172249
Get Quote
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Advanced Characterization of 1:2 Metal Complex Acid
Dyes
Executive Summary: Identity & Classification

Acid Green 85 is a high-performance synthetic dye belonging to the 1:2 Metal Complex class.
Unlike simple acid dyes that rely solely on ionic bonding, Acid Green 85 utilizes a coordinate
covalent structure where a central metal ion (typically Chromium(lll)) is chelated by two azo
dye ligands. This architecture confers superior stability, lightfastness, and washfastness,
making it a critical component in the dyeing of protein fibers (wool) and polyamides (nylon).

Crucial Distinction:

e Acid Green 85 (CAS 12220-00-7): A Metal Complex Azo Dye.[1] Often trade-named "Acid
Olive MGL" or similar.

e Acid Green 25 (C.I. 61570): An Anthraquinone Dye (Alizarin Cyanine Green G). This is a
bright bluish-green dye with a completely different planar aromatic structure.
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Molecular Architecture

The core structure of Acid Green 85 is defined by the 1:2 Metal-Ligand Stoichiometry.

The Coordination Complex

The molecule consists of one central metal ion (

, usually
or
) coordinated to two azo dye molecules (ligands).

e Central lon: Chromium(lll) (

electron configuration) acts as the Lewis acid, accepting electron pairs.

e Ligands: The ligands are typically 0,0'-dihydroxyazo or o-carboxy-o'-hydroxyazo compounds.

[1]

o Chelation: The metal binds to the azo nitrogen and the oxygen atoms of the
hydroxyl/carboxyl groups, forming stable 5- or 6-membered chelate rings. This "claw-like"
binding protects the azo chromophore (

) from oxidative degradation (UV light), resulting in the dye's characteristic high lightfastness.

[1]

Structural Diagram: 1:2 Metal Complex Mechanism

The following diagram illustrates the generic coordination geometry of an Acid Green 85-type
metal complex versus the Acid Green 25 anthraquinone structure.
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Contrast: Acid Green 25 (Type: Anthraquinone)
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Figure 1: Structural comparison between the Metal Complex architecture of Acid Green 85 and
the Anthraquinone core of Acid Green 25.[1]

Physicochemical Profiling
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Acid Green 85 (Metal Acid Green 25
Property .
Complex) (Anthraquinone)
CAS Number 12220-00-7 4403-90-1
Chromophore Azo-Metal Chelate Anthraquinone
Color Shade Olive Green / Dull Green Bright Bluish Green
Lightfastness Excellent (6-7) Good (5)
Washfastness Excellent Moderate
- Moderate (Non-ionic character ) )
Solubility High (Disulfonated)
masked)
pH Stability Stable in acidic/neutral baths Stable

Solubility & lonization

Acid Green 85 is typically a monosulfonated or unsulfonated complex that relies on the
inherent polarity of the complex or a single solubilizing group. In water, it forms an anionic
complex (often balanced by

). The bulky nature of the 1:2 complex reduces its migration rate within the fiber, which is
advantageous for wet fastness but requires careful control of pH and temperature during
dyeing (often requiring leveling agents).

Synthesis Logic
The synthesis of Acid Green 85 involves a two-step "metallization” process:
e Ligand Synthesis: Diazotization of a primary aromatic amine (e.g., 2-amino-4-nitrophenol)

followed by coupling with a coupler (e.g., substituted naphthol) to form the o,0'-dihydroxyazo
intermediate.

o Complexation: Reaction of the azo intermediate with a Chromium(lll) salt (e.g., chromium
salicylate or chromium sulfate) at high temperature.

o Stoichiometry Control: The reaction is driven to a 1:2 ratio (1 Metal : 2 Ligands) by
controlling pH and molar equivalents.
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Figure 2: Synthetic pathway for 1:2 Metal Complex dyes like Acid Green 85.

Analytical Characterization Protocols

For researchers validating the identity of Acid Green 85, the following self-validating protocols
are recommended.

HPLC-DAD Analysis

Metal complex dyes often exist as mixtures of stereoisomers (meridional/facial).
e Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5um).

» Mobile Phase:

o A: 10mM Ammonium Acetate (pH 6.0).

o B: Acetonitrile.[2]
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o Gradient: 10% B to 90% B over 30 mins.
o Detection: Diode Array (DAD) at 254nm and

(typically 580-620nm for olive greens).

o Expected Result: A dominant peak cluster (isomers) distinct from the sharp single peak of
anthraquinone dyes.

Metal Content Verification (ICP-OES)

To distinguish from Acid Green 25 (Metal-free):

Digestion: Digest 10mg of dye in

Analysis: Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES).

Target: Chromium (283.563 nm).

Validation: Positive detection of Cr confirms the Metal Complex identity (Acid Green 85).
Absence implies Acid Green 25 or other organic class.

Biological & Pharmaceutical Relevance

While Acid Green 25 is FDA-approved for use in cosmetics and sutures (D&C Green No. 5),
Acid Green 85 is generally restricted to industrial textile applications (wool, nylon, leather).

o Toxicity: The presence of Chromium (even in stable trivalent complex form) requires strict
waste management and excludes it from most bio-medical applications compared to the
safer anthraquinone counterparts.

e Research Use: Used as a probe for studying protein-dye interactions where hydrophobic and
coordinate bonding mechanisms are being investigated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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